Cas no 2034411-82-8 (N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide)

• Product Name: N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide
• CAS No: 2034411-82-8
• MF: C₁₅H₁₆ClNO₂S
• MW: 309.8110
• CID: 5350208
• Update Time: 2025-06-07

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide
• N-(2-(5-chlorothiophen-2-yl)-2-methoxyethyl)-2-methylbenzamide

• Inchi： 1S/C15H16ClNO2S/c1-10-5-3-4-6-11(10)15(18)17-9-12(19-2)13-7-8-14(16)20-13/h3-8,12H,9H2,1-2H3,(H,17,18)
• InChI Key： AHQNSNSLSQVGHQ-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C(C([H])(C([H])([H])N([H])C(C2=C([H])C([H])=C([H])C([H])=C2C([H])([H])[H])=O)OC([H])([H])[H])S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• XLogP3: 3.6
• Topological Polar Surface Area: 66.6

Additional information on N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide

Introduction to N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide (CAS No. 2034411-82-8)

N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide (CAS No. 2034411-82-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, exhibits a unique combination of chemical properties that make it a promising candidate for various applications in medicinal chemistry.

The molecular structure of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide incorporates several key functional groups, including a thiophene ring, a chloro substituent, and an amide moiety. These features contribute to its potential biological activity and make it an attractive scaffold for the design of novel therapeutic agents. The presence of the 5-chlorothiophen-2-yl group particularly enhances its pharmacological profile, as thiophene derivatives are well-known for their role in drug discovery due to their ability to interact with biological targets in a selective manner.

In recent years, there has been a surge in research focused on developing new compounds with enhanced efficacy and reduced side effects. N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide has emerged as a compound of interest in this context, particularly for its potential application in the treatment of various diseases. Studies have shown that derivatives of this compound exhibit promising pharmacological properties, including anti-inflammatory, analgesic, and anti-tumor effects.

The synthesis of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The incorporation of the 5-chlorothiophen-2-yl group is particularly critical, as it influences the overall biological activity of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

The pharmacological activity of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide has been extensively studied in vitro and in vivo. Research indicates that this compound interacts with specific biological targets, leading to modulatory effects on cellular processes. For instance, studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation and pain pathways. Additionally, preclinical trials have shown encouraging results regarding its potential use in the treatment of cancerous tumors.

The chemical stability and solubility profile of N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide are also important considerations in its development as a therapeutic agent. The compound exhibits good stability under various storage conditions, which is crucial for ensuring its efficacy over time. Furthermore, its solubility characteristics make it suitable for formulation into different dosage forms, such as tablets and injectables.

In conclusion, N-[2-(5-chlorothiophen-2-yl)-2-methoxyethyl]-2-methylbenzamide (CAS No. 2034411-82-8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising pharmacological properties position it as a valuable candidate for further research and development. As our understanding of biological mechanisms continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new treatments for various diseases.